Cas no 26308-28-1 (Pyrazolo[4,3-e][1,4]diazepin-5(1H)-one,1-ethyl-4,6-dihydro-3-methyl-8-phenyl-)

• Product Name: Pyrazolo[4,3-e][1,4]diazepin-5(1H)-one,1-ethyl-4,6-dihydro-3-methyl-8-phenyl-
• CAS No: 26308-28-1
• MF: C₁₅H₁₆N₄O
• MW: 268.313742637634
• CID: 262825
• PubChem ID: 33474
• Update Time: 2025-04-19

Pyrazolo[4,3-e][1,4]diazepin-5(1H)-one,1-ethyl-4,6-dihydro-3-methyl-8-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[4,3-e][1,4]diazepin-5(1H)-one,1-ethyl-4,6-dihydro-3-methyl-8-phenyl-
• 1-ethyl-3-methyl-8-phenyl-4,6-dihydropyrazolo[4,3-e][1,4]diazepin-5-one
• 1-Ethyl-1,4,5,6-tetrahydro-3-methyl-8-phenylpyrazolo(4,3-e)(1,4)diazepin-5-on
• 1-ethyl-3-methyl-8-phenyl-4,6-dihydro-1H-pyrazolo[4,3-e][1,4]diazepin-5-one
• CI-683
• Cl-683
• Pyrazapon
• RIPAZEPAM
• Ripazepam [USAN:INN]
• Ripazepamum [INN-Latin]
• CHEBI:82529
• 26308-28-1
• 1-Ethyl-4,6-dihydro-3-methyl-8-phenylpyrazolo(4,3-e)(1,4)diazepin-5(lH)-one
• Q7335571
• Pyrazolo(4,3-e)(1,4)diazepin-5(1H)-one, 1-ethyl-4,6-dihydro-3-methyl-8-phenyl-
• 1-Ethyl-4,6-dihydro-3-methyl-8-phenylpyrazolo[4,3-E][1,4]diazepin-5(1H)-one
• 1-ethyl-3-methyl-8-phenyl-4,6-dihydropyrazolo[4,3-e][1,4]diazepin-5(1H)-one
• RIPAZEPAM [INN]
• NS00126894
• RIPAZEPAM [IARC]
• C19518
• 1-ethyl-3-methyl-8-phenyl-4, 6-dihydropyrazolo[4, 3-e][1, 4]diazepin-5-one
• BRN 0819726
• DTXSID1021245
• RIPAZEPAM [USAN]
• UNII-92000WH9C9
• Pyrazolo(4,3-e)(1,4)diazepin-5(1H)-one, 4,6-dihydro-1-ethyl-3-methyl-8-phenyl-
• CS-0067700
• CHEMBL159298
• HY-118657
• AKOS040749299
• Ripazepamum
• CCRIS 552
• CI-683;Pyrazapon.
• Ripazepam (USAN/INN)
• D05733
• SCHEMBL636179
• 1-Ethyl-4,6-dihydro-3-methyl-8-phenylpyrazolo(4,3-e)(1,4)diazepin-5(1H)-one
• 92000WH9C9

• Inchi： 1S/C15H16N4O/c1-3-19-15-13(10(2)18-19)17-12(20)9-16-14(15)11-7-5-4-6-8-11/h4-8H,3,9H2,1-2H3,(H,17,20)
• InChI Key： YFHYNLHGFKXAIQ-UHFFFAOYSA-N
• SMILES： O=C1CN=C(C2C=CC=CC=2)C2=C(C(C)=NN2CC)N1

Computed Properties

• Exact Mass: 268.13200
• Monoisotopic Mass: 268.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.1065 (rough estimate)
• Melting Point: 214°C
• Boiling Point: 411.48°C (rough estimate)
• Refractive Index: 1.6500 (estimate)
• PSA: 59.28000
• LogP: 1.57450

Pyrazolo[4,3-e][1,4]diazepin-5(1H)-one,1-ethyl-4,6-dihydro-3-methyl-8-phenyl- Security Information

• Hazardous Material transportation number：UN 3249
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Safety Term：6.1(b)
• Packing Group：III